Cas no 1642844-33-4 (6-Bromo-5-(trifluoromethyl)pyridin-3-amine)

• Product Name: 6-Bromo-5-(trifluoromethyl)pyridin-3-amine
• CAS No: 1642844-33-4
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• MDL: MFCD26959067
• CID: 2093231
• PubChem ID: 13532245
• Update Time: 2025-05-25

6-Bromo-5-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-(trifluoromethyl)pyridin-3-amine
• 3-Pyridinamine, 6-bromo-5-(trifluoromethyl)-
• 5-Amino-2-bromo-3-(trifluoromethyl)pyridine
• CS-0160529
• 6-Bromo-5-(trifluoromethyl)-3-pyridinamine
• 1642844-33-4
• AS-66122
• DB-428520
• SCHEMBL25258979
• HMWVDJHMOOLPHI-UHFFFAOYSA-N
• AKOS025286319
• F52746
• MFCD26959067

• MDL： MFCD26959067
• Inchi： 1S/C6H4BrF3N2/c7-5-4(6(8,9)10)1-3(11)2-12-5/h1-2H,11H2
• InChI Key： HMWVDJHMOOLPHI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(=CN=1)N

Computed Properties

• Exact Mass: 239.95100g/mol
• Monoisotopic Mass: 239.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.1

Additional information on 6-Bromo-5-(trifluoromethyl)pyridin-3-amine

6-Bromo-5-(trifluoromethyl)pyridin-3-amine: A Comprehensive Overview

6-Bromo-5-(trifluoromethyl)pyridin-3-amine is a highly specialized organic compound with the CAS number 1642844-33-4. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in chemical synthesis and their applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of 6-Bromo-5-(trifluoromethyl)pyridin-3-amine is characterized by a pyridine ring with a bromine atom at position 6, a trifluoromethyl group at position 5, and an amino group at position 3. These substituents confer unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and exploration in research.

The synthesis of 6-Bromo-5-(trifluoromethyl)pyridin-3-amine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the pyridine skeleton with the desired substituents. These methods not only enhance the sustainability of chemical processes but also pave the way for large-scale production of this compound for industrial applications.

One of the most promising applications of 6-Bromo-5-(trifluoromethyl)pyridin-3-amine lies in its potential as an intermediate in drug discovery. The presence of the amino group at position 3 allows for further functionalization, enabling the attachment of various bioactive moieties. Recent studies have explored its use as a building block for developing inhibitors targeting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are often overexpressed in cancer cells. These findings underscore the importance of 6-Bromo-5-(trifluoromethyl)pyridin-3-amine in advancing therapeutic interventions.

In addition to its role in pharmaceuticals, 6-Bromo-5-(trifluoromethyl)pyridin-3-amine has also garnered attention in agrochemical research. The trifluoromethyl group at position 5 imparts lipophilicity to the molecule, which is a desirable property for designing pesticides and herbicides. Recent investigations have demonstrated that certain analogs of this compound exhibit remarkable efficacy against plant pathogens, offering a potential solution to the growing challenge of crop protection. Furthermore, the bromine atom at position 6 serves as an excellent leaving group, facilitating further modifications that can enhance bioavailability and reduce toxicity.

The unique electronic properties of 6-Bromo-5-(trifluoromethyl)pyridin-3-amine also make it a valuable component in materials science. For instance, its ability to act as a ligand in coordination chemistry has been exploited to develop novel metal complexes with applications in catalysis and sensing. Recent breakthroughs in this area have highlighted its potential as a chelating agent for transition metals, enabling the creation of highly active catalysts for organic transformations. These developments not only expand the utility of this compound but also contribute to the broader field of sustainable chemistry.

From an analytical standpoint, 6-Bromo-5-(trifluoromethyl)pyridin-3-amine has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular structure, conformational flexibility, and intermolecular interactions. For example, X-ray crystallography has revealed that the compound adopts a planar geometry due to aromaticity, which is essential for its reactivity and biological activity.

In conclusion, 6-Bromo-5-(trifluoromethyl)pyridin